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Compound of Interest
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Cat. No.: B213053 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of

complex chemical compounds, ensuring the accuracy and reliability of analytical data is

paramount. Strobane, a complex mixture of chlorinated terpenes formerly used as a pesticide,

presents significant analytical challenges due to its multicomponent nature. Participation in

proficiency testing (PT) schemes is a crucial element of a laboratory's quality assurance

program, providing an objective assessment of analytical performance. This guide offers a

comparative overview of available proficiency testing schemes relevant to Strobane analysis,

supported by experimental data and detailed methodologies.

While PT schemes specifically for "Strobane" are not readily available, laboratories can

participate in schemes for organochlorine pesticides, a category that encompasses Strobane.

A particularly relevant analyte included in some of these schemes is Toxaphene, another

complex mixture of chlorinated camphenes that shares structural and analytical similarities with

Strobane. This guide focuses on comparing PT schemes that include Toxaphene and other

relevant organochlorine pesticides, providing a valuable benchmark for laboratories analyzing

Strobane.

Comparison of Relevant Proficiency Testing
Schemes
The following table summarizes key features of proficiency testing schemes for organochlorine

pesticides offered by prominent providers. The inclusion of Toxaphene is highlighted as a key

indicator of a scheme's relevance for Strobane analysis.
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Feature NSI Lab Solutions
ERA (A Waters
Company)

Qualitycheck

Scheme Name

WS-Organochlorine

Pesticides / NPW -

Organochlorine

Pesticides

Organochlorine

Pesticides (WP)

Pesticides in natural

waters

Matrix Types

Drinking Water (WS),

Non-Potable Water

(NPW), Soil/Solid

Waste

Water Pollution (WP)

Natural Waters (e.g.,

groundwater, surface

water)

Key Analytes

Includes a

comprehensive list of

organochlorine

pesticides. Notably,

Toxaphene is

available in some

schemes.[1] Other

analytes include

Aldrin, various BHC

isomers, Chlordane,

DDT isomers,

Dieldrin, Endrin,

Heptachlor, and

Methoxychlor.[2][3]

Offers PT standards

for organochlorine

pesticides for use with

EPA Methods 608 and

8081. The analyte list

includes a subset of

common

organochlorine

pesticides, and

Toxaphene can be

included.

The scope includes

the determination of

organochlorine

pesticides, triazines,

and

organophosphorus

pesticides. The

organochlorine

pesticide list includes

compounds like Aldrin,

Chlordane, DDD,

DDE, DDT, Dieldrin,

Endosulfan, Endrin,

Heptachlor, and

Hexachlorobenzene.

[4]

Frequency
Multiple studies per

year.

Scheduled studies

and on-demand "QuiK

Response" PTs

available.[5]

Annually

Accreditation

ISO 17043, ISO

17034, ISO/IEC

17025, ISO 9001[6]

ISO 17043, ISO

17034
ISO/IEC 17043
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Reporting
Online data entry and

reporting.

Online data

submission and

detailed statistical

analysis, including Z-

Scores.

Final report with

performance

evaluation.

Experimental Protocols for Strobane and Complex
Organochlorine Pesticide Analysis
Accurate analysis of Strobane and similar complex mixtures requires robust and well-validated

analytical methods. The following protocols are based on established methodologies for the

analysis of organochlorine pesticides, with a particular focus on techniques applicable to

complex mixtures like Toxaphene.

Sample Preparation
The goal of sample preparation is to extract the target analytes from the sample matrix and

remove interfering substances.

Extraction:

Solid Samples (Soil, Sediment): Soxhlet extraction (EPA Method 3540C), Pressurized

Fluid Extraction (PFE, EPA Method 3545A), or Ultrasonic Extraction (EPA Method 3550C)

are commonly used. A common solvent mixture is hexane:acetone (1:1 v/v).[7]

Water Samples: Liquid-liquid extraction (LLE, EPA Method 3510C) with a solvent like

dichloromethane or solid-phase extraction (SPE, EPA Method 3535A) are standard

techniques.[7]

Cleanup:

Due to the complexity of environmental and biological samples, a cleanup step is often

necessary to remove co-extracted interferences.

Sulfur Removal: For sediment and some soil samples, sulfur can be a significant

interference and can be removed using techniques like treatment with copper powder or
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tetrabutylammonium sulfite.[7]

Fractionation: Adsorption chromatography using materials like Florisil (EPA Method

3620C) or silica gel (EPA Method 3630C) can be used to separate the organochlorine

pesticides from other interfering compounds.[7]

Instrumental Analysis
Gas chromatography is the primary technique for the analysis of organochlorine pesticides.

Gas Chromatography with Electron Capture Detection (GC-ECD):

This is a highly sensitive and selective technique for halogenated compounds like

organochlorine pesticides.[8]

Columns: Dual capillary columns of different polarity (e.g., a non-polar DB-5 and a more

polar DB-1701) are recommended for confirmation of analyte identity.[7]

Quantification: Due to the multicomponent nature of Strobane and Toxaphene,

quantification is typically performed by comparing the total area of the chromatographic

pattern to that of a certified reference standard.

Gas Chromatography with Mass Spectrometry (GC-MS):

GC-MS provides definitive identification of the components of the mixture based on their

mass spectra.[9]

Negative Chemical Ionization (NCI): For chlorinated compounds, GC-MS with NCI can

provide enhanced sensitivity and selectivity. EPA Method 8276 specifically addresses the

analysis of Toxaphene and its congeners using GC-NCI/MS.[9][10]

Visualizing the Workflow and Decision-Making
Process
To aid in understanding the logical flow of selecting and utilizing a proficiency testing scheme

for Strobane analysis, the following diagrams are provided.
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Caption: Workflow for selecting and participating in a relevant proficiency testing scheme for

Strobane analysis.
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Caption: A generalized analytical workflow for the analysis of Strobane and other complex

organochlorine pesticide mixtures.
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Conclusion
While direct proficiency testing schemes for Strobane are not currently offered, a robust quality

assurance program can be established by participating in schemes for organochlorine

pesticides, particularly those that include the closely related compound Toxaphene. By

employing validated and rigorous analytical methods, laboratories can confidently assess their

performance and ensure the generation of high-quality, defensible data for Strobane and other

complex environmental contaminants. Regular participation in these PT schemes is an

indispensable tool for continuous improvement and for demonstrating technical competence to

clients and regulatory bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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